Cas no 895442-62-3 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide)

• Product Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide
• CAS No: 895442-62-3
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 6270655
• PubChem ID: 7243972
• Update Time: 2025-05-20

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide
• CCG-317854
• N-(4,5-dimethylbenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide
• AKOS024655994
• F2516-0207
• 895442-62-3

• Inchi： 1S/C18H18N2O3S/c1-10-8-9-14-15(11(10)2)19-18(24-14)20-17(21)12-6-5-7-13(22-3)16(12)23-4/h5-9H,1-4H3,(H,19,20,21)
• InChI Key： UWACTZSUIRIGKK-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=C(C=2OC)OC)=O)=NC2=C1C=CC(C)=C2C

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide

Comprehensive Overview of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide (CAS No. 895442-62-3)

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide (CAS No. 895442-62-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and dimethoxybenzamide moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a 4,5-dimethyl-1,3-benzothiazol-2-yl group with a 2,3-dimethoxybenzamide scaffold, offering a promising platform for modulating biological activity.

The compound's CAS No. 895442-62-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide, reflects its intricate structure, which is often explored in the context of structure-activity relationship (SAR) studies. Recent trends in drug development highlight the growing demand for benzothiazole derivatives, as they are known to exhibit diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects.

In the realm of medicinal chemistry, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide is frequently discussed in relation to its potential as a kinase inhibitor or receptor modulator. Kinase inhibitors are a hot topic in current research, particularly for their role in targeted cancer therapies. The compound's dimethoxybenzamide component is also of interest due to its ability to enhance solubility and bioavailability, key factors in drug design. These attributes make it a valuable candidate for further investigation in preclinical studies.

From a synthetic chemistry perspective, the preparation of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide involves multi-step organic reactions, often starting with the condensation of 4,5-dimethyl-1,3-benzothiazol-2-amine with 2,3-dimethoxybenzoyl chloride. Optimizing these synthetic routes is a common focus in academic and industrial labs, as efficient production methods are essential for scaling up potential therapeutics. The compound's purity and stability are rigorously assessed using advanced analytical techniques such as HPLC, NMR, and mass spectrometry.

Beyond its pharmaceutical potential, CAS No. 895442-62-3 is also explored in material science applications. The benzothiazole core is known to contribute to the optical and electronic properties of organic materials, making it relevant for developing organic semiconductors or fluorescent probes. This interdisciplinary appeal underscores the versatility of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide across multiple scientific domains.

Environmental and safety considerations are paramount when handling this compound. While it is not classified as a hazardous substance, standard laboratory precautions should be observed. Researchers often inquire about its storage conditions, solubility, and handling protocols, which are readily available in safety data sheets (SDS). The compound's stability under various pH and temperature conditions is also a subject of ongoing study, particularly for formulation development.

In summary, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide (CAS No. 895442-62-3) represents a compelling area of research with broad implications for drug discovery, material science, and chemical biology. Its unique structural features and potential applications align with current scientific trends, making it a compound of enduring interest. Future studies will likely focus on elucidating its mechanistic pathways and optimizing its therapeutic profile, further solidifying its role in advancing scientific innovation.